Cas no 16632-06-7 (3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester)

16632-06-7 structure
Product name:3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester
3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester
- JCTBTQXHTCKYMD-UHFFFAOYSA-N
- 16632-06-7
- SCHEMBL11323927
- 2,4-dihydroxy-6-phenyl-isophthalic acid dimethyl ester
- dimethyl 2,4-dihydroxy-6-phenylbenzene-1,3-dicarboxylate
-
- Inchi: InChI=1S/C16H14O6/c1-21-15(19)12-10(9-6-4-3-5-7-9)8-11(17)13(14(12)18)16(20)22-2/h3-8,17-18H,1-2H3
- InChI Key: JCTBTQXHTCKYMD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 302.07903816Da
- Monoisotopic Mass: 302.07903816Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 93.1Ų
3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester Related Literature
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
-
Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
-
Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
16632-06-7 (3,5-Dihydroxy-2,4-biphenyldicarboxylic acid dimethyl ester) Related Products
- 161368-65-6(4-amino-3-(2-methoxyethyl)phenol)
- 1791433-96-9(8-Fluoro-2-phenylquinazolin-4(3H)-one)
- 1806791-16-1(3-Amino-5-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine)
- 2055042-70-9(N-(Azido-PEG4)-biocytin)
- 2228808-03-3(tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate)
- 866866-15-1(N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide)
- 946354-46-7(N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 1806703-97-8(Ethyl 4-mercapto-3-(3-oxopropyl)benzoate)
- 2680825-12-9(tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate)
- 2172245-32-6(2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
